Cas no 2171234-41-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid
• CAS No: 2171234-41-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264300
• PubChem ID: 165876816
• Update Time: 2025-05-23

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid
• EN300-1549231
• 2171234-41-4

• Inchi： 1S/C27H32N2O5/c1-18(16-24(30)29-27(25(31)32)14-8-2-3-9-15-27)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18-/m1/s1
• InChI Key： XVZBOCLPLGTBQK-GOSISDBHSA-N
• SMILES： OC(C1(CCCCCC1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid (CAS No. 2171234-41-4)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid, identified by its CAS number 2171234-41-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cycloheptane core functionalized with various substituents. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests potential applications in medicinal chemistry, particularly in the design of novel bioactive agents.

The chemical structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid exhibits a high degree of complexity, which is reflected in its stereochemical configuration. The (3R) designation indicates the absolute configuration at the third carbon atom, highlighting the importance of chirality in determining the biological activity of this compound. Such stereochemical precision is crucial in pharmaceutical development, as it can significantly influence the efficacy and selectivity of drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, leveraging modern methodologies such as asymmetric catalysis and protecting group strategies. The incorporation of a fluoren-9-yl moiety into the molecular scaffold is particularly noteworthy, as fluorene derivatives are known for their enhanced photophysical properties and potential utility in drug delivery systems. Additionally, the methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during subsequent synthetic steps.

In the realm of medicinal chemistry, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid has been explored for its potential pharmacological activity. The cycloheptane ring provides a rigid framework that can mimic natural product scaffolds, while the amide and carboxylic acid functionalities offer multiple sites for interaction with biological targets. Preliminary studies have suggested that this compound may exhibit properties relevant to therapeutic intervention in areas such as inflammation and neurodegeneration.

The fluoren-9-yl substituent is particularly interesting from a structural perspective, as it can enhance the solubility and metabolic stability of the molecule. This feature is increasingly important in drug design, where optimizing pharmacokinetic profiles is essential for achieving clinical efficacy. Furthermore, the presence of multiple chiral centers in this compound necessitates careful consideration during synthetic planning to ensure high enantiomeric purity.

Recent research has also highlighted the role of cycloalkane derivatives in medicinal chemistry, with several studies demonstrating their utility as pharmacophores in small molecule drugs. The cycloheptane core in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid aligns with this trend, offering a promising template for further derivatization and optimization.

The methoxycarbonyl group serves multiple purposes in this molecule. It not only protects the amino functionality but also contributes to the overall hydrophobicity of the compound, which can influence its interaction with biological targets. Additionally, this group can be readily removed under specific conditions, allowing for further functionalization if desired.

From a synthetic chemistry perspective, the preparation of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid presents several challenges. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Key steps include the installation of the cycloheptane ring, the introduction of the fluorene moiety, and the protection and deprotection of the amino group. Advances in catalytic methods have facilitated these transformations, making it feasible to produce this compound on a larger scale.

The biological evaluation of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid has been ongoing, with initial studies focusing on its interaction with target proteins and enzymes. Preliminary results have shown promising activity in vitro, suggesting potential therapeutic applications. However, further investigation is needed to fully elucidate its mechanism of action and assess its safety profile.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane-1-carboxylic acid. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches complement experimental efforts by providing insights into structure-function relationships and guiding synthetic modifications.

The future prospects for 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocycloheptane - 1-carboxylic acid are exciting, with ongoing research aimed at expanding its therapeutic potential. Exploration into derivative compounds may reveal novel pharmacological activities and improve upon existing properties such as solubility and bioavailability. Additionally, advancements in biocatalysis could offer more sustainable routes to producing this compound.

In conclusion, 1-( 3 R ) - 3 - { ( ( 9 H - fluorene - 9 - yl ) methoxycarbonyl ) amino } butanamido - cycloheptane - 1 - carboxylic acid ( CAS No . 2171234 - 41 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its complex structure , unique functional groups , and promising biological activity make it a valuable candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in developing innovative therapeutic strategies .